1-(5-Methyl-1,2-oxazole-4-carbonyl)piperazine hydrochloride
Overview
Description
“1-(5-Methyl-1,2-oxazole-4-carbonyl)piperazine hydrochloride”, also known as MOPIP hydrochloride, is an organic compound that belongs to the family of piperazines . It is a white to off-white powder with a molecular formula of C10H14ClN3O2 and a molecular weight of 255.7 g/mol.
Synthesis Analysis
The synthesis of MOPIP hydrochloride can be achieved through the reaction of 5-methyl-1,2-oxazole-4-carboxylic acid with piperazine in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of an intermediate, which is subsequently treated with hydrochloric acid to yield MOPIP hydrochloride.Molecular Structure Analysis
The InChI code for MOPIP hydrochloride is 1S/C9H13N3O2.ClH/c1-7-8(6-11-14-7)9(13)12-4-2-10-3-5-12;/h6,10H,2-5H2,1H3;1H . The compound has a molecular weight of 231.68 .Scientific Research Applications
Pharmaceutical Research
MOPIP hydrochloride is used in pharmaceutical testing as a high-quality reference standard to ensure accurate results in drug development .
Organic Synthesis
This compound may be utilized in the synthesis of various organic molecules, potentially serving as an intermediate in the creation of more complex chemical structures .
Biological Studies
Antimicrobial Potential
Oxazole derivatives, which include compounds like MOPIP hydrochloride, have been studied for their antimicrobial properties, suggesting potential applications in developing new antibiotics .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(5-Methyl-1,2-oxazole-4-carbonyl)piperazine hydrochloride. For instance, due to its polar nature, this compound exhibits high hygroscopicity and will readily absorb moisture from the surrounding environment. This could potentially affect the stability and efficacy of the compound.
properties
IUPAC Name |
(5-methyl-1,2-oxazol-4-yl)-piperazin-1-ylmethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2.ClH/c1-7-8(6-11-14-7)9(13)12-4-2-10-3-5-12;/h6,10H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFAOZNABENEVKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)N2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1193387-26-6 | |
Record name | Methanone, (5-methyl-4-isoxazolyl)-1-piperazinyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1193387-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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